Cas no 59951-04-1 (Heptanoic acid, 2-butyl-3-oxo-, ethyl ester)
59951-04-1 structure
Product Name:Heptanoic acid, 2-butyl-3-oxo-, ethyl ester
CAS No:59951-04-1
MF:C13H24O3
MW:228.327864646912
CID:1617496
Update Time:2024-08-31
Heptanoic acid, 2-butyl-3-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Heptanoic acid, 2-butyl-3-oxo-, ethyl ester
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- Inchi: 1S/C13H24O3/c1-4-7-9-11(13(15)16-6-3)12(14)10-8-5-2/h11H,4-10H2,1-3H3
- InChI Key: ZNGPFYHANYGLEV-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(CCCC)C(=O)CCCC
Computed Properties
- Exact Mass: 228.17262
Experimental Properties
- Density: 0.935±0.06 g/cm3(Predicted)
- Boiling Point: 266.9±8.0 °C(Predicted)
- PSA: 43.37
- pka: 12.28±0.46(Predicted)
Heptanoic acid, 2-butyl-3-oxo-, ethyl ester Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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